Cas no 776273-62-2 (Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]-)
776273-62-2 structure
Product Name:Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]-
CAS No:776273-62-2
MF:C9H11N3O2
MW:193.202541589737
CID:552790
Update Time:2024-01-30
Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]-
- Benzoicacid, 4-[[(2-methylhydrazino)methylene]amino]- (9CI)
- Benzoic acid, 4-[[(2-methylhydrazino)methylene]amino]- (9CI)
- Benzoic acid, 4-[[(2-methylhydrazinyl)methylene]amino]-
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- Inchi: 1S/C9H11N3O2/c1-10-12-6-11-8-4-2-7(3-5-8)9(13)14/h2-6,10H,1H3,(H,11,12)(H,13,14)
- InChI Key: CVMUZMAMIJKAGQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(N=CNNC)C=C1
Computed Properties
- Exact Mass: 193.085
- Monoisotopic Mass: 193.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.7A^2
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 367.2±44.0 °C(Predicted)
- pka: 6.74±0.50(Predicted)
Benzoic acid,4-[[(2-methylhydrazinyl)methylene]amino]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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